N-(4-chlorophenyl)-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO2/c1-2-20-15-9-3-12(4-10-15)11-16(19)18-14-7-5-13(17)6-8-14/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key: ULHIZIRZXOCCII-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

N-(4-chlorophenyl)-2-(4-ethoxyphenyl)acetamide, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor, which means it targets the COX-2 enzyme responsible for inflammation and pain without affecting the COX-1 enzyme that protects the stomach lining.

Mechanism of Action

N-(4-chlorophenyl)-2-(4-ethoxyphenyl)acetamide works by selectively inhibiting the COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. By blocking the COX-2 enzyme, this compound reduces inflammation and pain without affecting the COX-1 enzyme that protects the stomach lining.
Biochemical and physiological effects:
This compound has been shown to reduce inflammation and pain by inhibiting the production of prostaglandins. It also has a mild antipyretic effect, which means it can reduce fever. This compound has a half-life of approximately 11 hours and is metabolized in the liver.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-2-(4-ethoxyphenyl)acetamide is a useful tool for researchers studying the COX-2 enzyme and its role in inflammation and pain. It is a selective COX-2 inhibitor, which means it can be used to study the specific effects of COX-2 inhibition without affecting the COX-1 enzyme. However, this compound has limitations as well. It is a synthetic compound that may not accurately reflect the effects of natural compounds on the COX-2 enzyme. Additionally, this compound has been shown to have off-target effects on other enzymes and signaling pathways, which may complicate its use in research.

Future Directions

There are several areas of research that could benefit from further study of N-(4-chlorophenyl)-2-(4-ethoxyphenyl)acetamide. One potential area of research is the use of this compound in the treatment of cancer. This compound has been shown to have anti-cancer properties in preclinical studies, and further research is needed to determine its potential as a cancer therapy. Another area of research is the development of more selective COX-2 inhibitors that do not have off-target effects on other enzymes and signaling pathways. Finally, research is needed to better understand the long-term effects of this compound use and its potential risks and benefits.

Synthesis Methods

N-(4-chlorophenyl)-2-(4-ethoxyphenyl)acetamide can be synthesized using a variety of methods, including the Suzuki-Miyaura coupling reaction, the Heck reaction, and the Ullmann reaction. The most commonly used method for the synthesis of this compound is the Suzuki-Miyaura coupling reaction, which involves the coupling of 4-chlorobenzeneboronic acid and 4-ethoxyphenylboronic acid with 2-acetylamino benzoic acid in the presence of a palladium catalyst.

Scientific Research Applications

N-(4-chlorophenyl)-2-(4-ethoxyphenyl)acetamide has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been shown to be effective in the treatment of various inflammatory conditions, including osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. This compound has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and cardiovascular disease.